Cas no 187610-68-0 (Benzenepropanoic acid, a-[(acetyloxy)methyl]-)

• Product Name: Benzenepropanoic acid, a-[(acetyloxy)methyl]-
• CAS No: 187610-68-0
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 115078
• PubChem ID: 14485509
• Update Time: 2025-04-18

Benzenepropanoic acid, a-[(acetyloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-[(acetyloxy)methyl]-
• 2-(acetoxymethyl)-3-phenyl-propanoic acid
• 2-(acetoxymethyl)-3-methoxybenzaldehyde
• 2-(acetoxymethyl)-3-phenylpropanoic acid
• 2-(acetoxymethyl)-3-phenylpropionic acid
• 2-(acetyloxymethyl)-3-methoxybenzaldehyde
• 2-acetoxymethyl-3-methoxybenzaldehyde
• 3-acetoxy-2-benzylpropanoic acid
• ACMC-20mtqm
• AGN-PC-00859Q
• Benzaldehyde, 2-[(acetyloxy)methyl]-3-methoxy-
• CTK0F5692
• Benzenepropanoic acid, α-[(acetyloxy)Methyl]-
• Benzenepropanoic acid, -alpha--[(acetyloxy)methyl]- (9CI)
• 3-(ACETYLOXY)-2-BENZYLPROPANOIC ACID
• 2-(acetyloxymethyl)-3-phenylpropanoic acid
• SCHEMBL8701664
• 187610-68-0
• CS-13428
• WEA23285
• CS-M1745
• alpha-[(Acetyloxy)methyl]benzenepropanoic acid
• 3-(2-(Acetoxymethyl)phenyl)propanoic acid
• DTXSID701268294
• AKOS027401341
• Benzenepropanoic acid, alpha-[(acetyloxy)methyl]-, (alphaS)-
• I+/--[(Acetyloxy)methyl]benzenepropanoic acid

• Inchi： 1S/C12H14O4/c1-9(13)16-8-11(12(14)15)7-10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3,(H,14,15)
• InChI Key： XMLOIFZEDYSEGK-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC(C(=O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6Ų